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The following table summarizes the experimental findings for various disinfectants tested against human

norovirus (hNoV) and its surrogates, as reported in the search results. Tulane virus (TuV) and murine

norovirus (MNV-1) are used as cultivable surrogates for hNoV in these studies.

Disinfectant
(Active
Ingredient)

Test
Virus

Contact
Time

Concentration
Log₁₀
Reduction
(LR)

Notes / Conditions

Ethanol-based
Product [1]

hNoV
GII.4 &

GI.6, TuV

30
seconds

Not Specified >3.5 LR Standard surface
assay (no wiping);

significantly more
effective than other

tested chemistries.

Sodium
Hypochlorite [1]

hNoV

GII.4 &
GI.6, TuV

30

seconds

Not Specified

(≤200 ppm for
FCS)

≤0.5 LR Standard surface

assay; poor efficacy
at permitted

concentrations for
food contact

surfaces (FCS).

Quaternary
Ammonium

hNoV

GII.4 &

30

seconds

Not Specified ≤0.5 LR Standard surface

assay; poor efficacy.
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Disinfectant
(Active
Ingredient)

Test
Virus

Contact
Time

Concentration
Log₁₀
Reduction
(LR)

Notes / Conditions

Compound (QAC)
[1]

GI.6, TuV

Acid + Anionic
Surfactant [1]

hNoV

GII.4 &
GI.6, TuV

30

seconds

Not Specified ≤0.5 LR Standard surface

assay; poor efficacy.

Free Chlorine [2] Murine
Norovirus

(MNV-1)

0.5
minutes

0.5 mg/L >4 LR Bench-scale
disinfection in

drinking water.

Chlorine Dioxide
Gas [3]

Murine

Norovirus
(MNV-1)

1 minute 4 mg/L Complete

inactivation
(No

infectious
virus

recovered)

On stainless steel

coupons at 25°C
and 85% relative

humidity.

Monochloramine
[4]

Tulane

Virus
(TuV)

Varies

(CT
value)

3 ppm ~2.5 LR (at

CT~3
mg·min/L)

Weaker oxidant;

requires longer
contact time/higher

concentration. More
effective against

norovirus (TuV)
than rotavirus.

Detailed Experimental Protocols

The efficacy data in the table above were generated using standardized methods to ensure reproducibility and

reliability, particularly given that human norovirus cannot be routinely cultured.

Virus Propagation and Quantification: Surrogate viruses like Murine Norovirus (MNV-1) and

Tulane Virus (TuV) are propagated in cell lines (e.g., RAW 264.7 macrophages for MNV-1). Viral

titers are determined using plaque assays, which quantify infectious viral particles (PFU/ml) [3] [5].
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For hNoV, genomic copies are quantified using RNase-reverse transcriptase quantitative PCR

(RNase-RT-qPCR) after disinfection. The RNase pretreatment step is critical as it degrades any viral

RNA outside an intact capsid, helping to correlate RNA detection with potential infectivity [1] [6].

Surface Disinfection Assay (ASTM E1053): This is a standard method for evaluating virucidal

efficacy on hard, non-porous surfaces [1].

Surface Inoculation: A specific volume of the virus (e.g., 100 µl at ~10⁸ PFU/ml) is inoculated

onto the test surface and air-dried [3].
Disinfectant Application: The disinfectant is applied without mechanical action for a set

contact time.
Virus Recovery & Quantification: After contact time, the virus is recovered using a

neutralizing solution and assayed for infectivity or genomic copies.

Wiping Protocol: Some studies employ a wiping step to simulate real-world sanitization. An

automated wiping platform may be used for consistency. Virus concentration is measured on the

surface after wiping and on the used paper towel to distinguish between inactivation and physical

removal [1].

The following diagram illustrates the core decision-making workflow and key experimental steps for

evaluating a disinfectant's efficacy against norovirus.
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Key Insights for Disinfectant Selection

Consider the Application Method: The physical method of applying a disinfectant significantly
impacts its overall efficacy. For instance, wiping enhances the performance of all products by

combining chemical inactivation with the physical removal of viruses from surfaces [1].
Choose an Appropriate Surrogate: The choice of surrogate virus matters. Tulane virus is

increasingly considered a better surrogate for hNoV than the traditionally used feline calicivirus
(FCV), as its susceptibility to antimicrobials is more closely aligned with that of hNoVs [1] [4].

Understand Disinfectant Limitations: The data shows that several common disinfectants, including
quaternary ammonium compounds (QACs) and sodium hypochlorite at low concentrations,

have poor efficacy against hNoVs on surfaces with a short contact time [1]. This highlights the need to
consult specific efficacy data rather than relying on general claims.

How to Proceed with Chloramine-T Information

While this guide provides a robust comparison of several alternatives, the search results do not allow for a

direct evaluation of Chloramine-T. To complete your comparison, I suggest you:

Consult specialized chemical and virology databases or primary literature specifically on

Chloramine-T's virucidal properties.
Review the product's certification documents or manufacturer's technical data sheets, which may

contain relevant efficacy data against viruses like norovirus [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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